![molecular formula C21H25N5O2S B2377323 2-(8-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(2-ethylphenyl)acetamide CAS No. 1251622-05-5](/img/structure/B2377323.png)
2-(8-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(2-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Insecticidal Properties
A study by Fadda et al. (2017) explored the insecticidal potential of various heterocycles, including pyrazolo[5,1-c]triazine derivatives. These compounds demonstrated effectiveness against the cotton leafworm, Spodoptera littoralis, highlighting their potential as insecticidal agents (Fadda et al., 2017).
Anticancer and Antimicrobial Activities
Riyadh et al. (2013) reported the synthesis of [1,2,4]triazolo[5,1-c][1,2,4]triazine derivatives, revealing their anticancer and antimicrobial activities. This suggests potential applications in medical research for treating certain cancers and infections (Riyadh et al., 2013).
Coordination Complexes and Antioxidant Activity
A study by Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes exhibited significant antioxidant activity, suggesting their utility in oxidative stress-related research (Chkirate et al., 2019).
Antiasthma Agents
Medwid et al. (1990) investigated the use of [1,2,4]triazolo[1,5-c]pyrimidines as potential antiasthma agents. They found certain compounds to be active as mediator release inhibitors, indicating their potential therapeutic application in asthma treatment (Medwid et al., 1990).
Antibacterial and Antifungal Activity
Hassan (2013) synthesized new pyrazoline and pyrazole derivatives, including [1,2,4] triazolo[3,4-c][1,2,4]triazine derivatives, which showed notable antibacterial and antifungal activities. This positions them as potential candidates for developing new antimicrobial agents (Hassan, 2013).
Synthesis and Reactivity in Organic Chemistry
Al-Salahi (2010) discussed the synthesis of 2-alkoxy(methylsulfanyl)-1,2,4-triazolo[1,5-a]quinazolines, providing insights into the reactivity and applications of these compounds in organic chemistry and drug development (Al-Salahi, 2010).
properties
IUPAC Name |
2-(8-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(2-ethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O2S/c1-2-15-8-6-7-11-17(15)23-18(27)14-26-21(28)25-13-12-22-20(19(25)24-26)29-16-9-4-3-5-10-16/h6-8,11-13,16H,2-5,9-10,14H2,1H3,(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGRETCKAXZINF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2C(=O)N3C=CN=C(C3=N2)SC4CCCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.